7-(2-ethylphenyl)isoquinolin-1(2H)-one

• IUPAC Name: 7-(2-ethylphenyl)-2H-isoquinolin-1-one
• InChI: InChI=1S/C17H15NO/c1-2-12-5-3-4-6-15(12)14-8-7-13-9-10-18-17(19)16(13)11-14/h3-11H,2H2,1H3,(H,18,19)
• InChI Key: QFENLSFFSSVBJC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=CC3=C(C=C2)C=CNC3=O
• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol

Description

Isoquinolin-1(2H)-one derivatives are heterocyclic compounds with a broad spectrum of bioactivities, including anticancer, neuroprotective, and antimicrobial properties . The core structure consists of a bicyclic framework with a ketone group at position 1. Modifications at specific positions (e.g., 2, 3, 7) significantly influence pharmacological activity.

7-(2-Ethylphenyl)isoquinolin-1(2H)-one is characterized by a 2-ethylphenyl substituent at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(2-ethylphenyl)isoquinolin-1(2H)-one can be achieved through various synthetic routes. One common method involves the cyclization of 2-ethylbenzylamine with phthalic anhydride under acidic conditions to form the isoquinoline core. The reaction typically requires heating the reactants in a suitable solvent such as toluene or xylene at elevated temperatures (around 150-200°C) for several hours. The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 7-(2-ethylphenyl)isoquinolin-1(2H)-one may involve large-scale batch or continuous flow processes. The key steps include the preparation of the starting materials, the cyclization reaction, and the purification of the final product. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

7-(2-ethylphenyl)isoquinolin-1(2H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form isoquinoline-1,3(2H,4H)-diones under specific conditions.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group, forming 7-(2-ethylphenyl)isoquinolin-1-ol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) in acidic or basic media.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products

Oxidation: Isoquinoline-1,3(2H,4H)-diones

Reduction: 7-(2-ethylphenyl)isoquinolin-1-ol

Substitution: Various substituted isoquinoline derivatives depending on the electrophile used.

Scientific Research Applications

7-(2-ethylphenyl)isoquinolin-1(2H)-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7-(2-ethylphenyl)isoquinolin-1(2H)-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways or activate receptors that trigger beneficial cellular responses. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Structural and Functional Differences

Key analogs and their biological activities are summarized below:

Compound Name	Substituent(s)	Bioactivity	Reference
2-Phenylisoquinolin-1(2H)-one	Phenyl at position 2	Anticancer (e.g., Duvelisib for leukemia; PI3K inhibitor BR1018018)
3-(Piperidin-1-yl)isoquinolin-1(2H)-one	Piperidinyl at position 3	Neurotrophic: Promotes neurite outgrowth at sub-μM concentrations
3-Aminoisoquinolin-1(2H)-one	Amino at position 3	Anticancer: Selective activity against NCI-60 tumor cell lines
7-(Thiophen-2-yl)isoquinolin-1(2H)-one	Thiophene at position 7	Precursor for oxepine-fused polycyclic compounds via annulation reactions
2-(2-Hydroxyphenyl)-3,4-dihydroisoquinolin-1(2H)-one	Hydroxyphenyl at position 2	Antimicrobial and antitumor activity
8-Pyrimidinyl-2-phenylisoquinolin-1(2H)-one	Pyrimidinyl at position 8	Cytotoxic: Inhibits cancer cell proliferation

Key Observations

Position-Specific Activity: Position 2: Phenyl or hydroxyphenyl groups confer anticancer or antimicrobial activity, likely through interactions with kinase domains (e.g., PI3K inhibition) . Position 3: Amino or piperidinyl substituents enable diverse activities, such as neurite outgrowth (neuroprotection) or tumor cell line inhibition . Position 7: The 2-ethylphenyl group in the target compound may enhance lipophilicity and steric effects compared to smaller substituents (e.g., thiophene). This could improve binding to hydrophobic pockets in targets like TNF-α or 5-HT3 receptors .

Synthetic Accessibility :

• β-Styril carbamate thermolysis and Cp*Co(III)-catalyzed C–H activation are efficient routes for introducing substituents at positions 2 and 7 .

Research Findings and Clinical Implications

• Anticancer Potential: 2-Phenyl derivatives (e.g., Duvelisib) are clinically validated, suggesting that the 7-(2-ethylphenyl) analog could be optimized for kinase inhibition or apoptosis induction .
• Antimicrobial Activity : Hydroxyphenyl and pyrimidinyl analogs show promise against phytopathogens and Candida albicans, though the ethylphenyl group’s role here remains unexplored .